Cas no 1004194-41-5 (1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole structure
1004194-41-5 structure
Product Name:1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
CAS No:1004194-41-5
MF:C11H7ClFN3S
MW:267.709782838821
MDL:MFCD04968679
CID:2857095
PubChem ID:7017361
Update Time:2025-04-21

1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • AKOS B017638
    • ART-CHEM-BB B017638
    • 1-(2-CHLORO-4-FLUORO-BENZYL)-3-ISOTHIOCYANATO-1H-PYRAZOLE
    • 1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
    • 1004194-41-5
    • DTXSID101171180
    • 1-[(2-chloro-4-fluoro-phenyl)methyl]-3-isothiocyanato-pyrazole
    • AKOS000307027
    • BBL039852
    • CS-0269287
    • 1-[(2-chloro-4-fluorophenyl)methyl]-3-isothiocyanatopyrazole
    • 1-[(2-Chloro-4-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
    • STK349436
    • EN300-229216
    • MDL： MFCD04968679
    • Inchi： 1S/C11H7ClFN3S/c12-10-5-9(13)2-1-8(10)6-16-4-3-11(15-16)14-7-17/h1-5H,6H2
    • InChI Key： UOEUTIVZIHCVQJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1CN1C=CC(N=C=S)=N1)F

Computed Properties

  • Exact Mass: 267.0033243Da
  • Monoisotopic Mass: 267.0033243Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 62.3Ų

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1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1004194-41-5)1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
Order Number:A1096784
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:19
Price ($):281.0/816.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1004194-41-5)1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
A1096784
Purity:99%/99%
Quantity:1g/5g
Price ($):281.0/816.0
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